1-Iodo-2-methyl-4-(trifluoromethoxy)benzene
Overview
Description
“1-Iodo-2-methyl-4-(trifluoromethoxy)benzene” is a chemical compound with the molecular formula C7H4F3IO . It may be used to synthesize 2-(trifluoromethoxy)biphenylyl-2′-diazonium salts .
Molecular Structure Analysis
The molecular structure of “this compound” can be found in various chemical databases . The molecular weight of this compound is 302.032 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a refractive index of 1.504, a boiling point of 177-179 °C, and a density of 1.84 g/mL at 25 °C .Scientific Research Applications
Catalytic Trifluoromethylation in Organic Synthesis 1-Iodo-2-methyl-4-(trifluoromethoxy)benzene and related compounds are used in catalytic processes. For instance, Mejía and Togni (2012) demonstrated its application in the trifluoromethylation of aromatic compounds using a hypervalent iodine reagent. This reaction is significant in organic synthesis, producing various aromatic and heteroaromatic compounds with trifluoromethyl groups, which are important in pharmaceuticals and agrochemicals (Mejía & Togni, 2012).
Formation of Novel Organic Compounds The molecule serves as a building block for creating new organic compounds. Schlosser, Porwisiak, and Mongin (1998) explored its use in selective lithiation and subsequent electrophilic substitution, leading to the formation of derivatives with potential application in various fields, such as materials science (Schlosser, Porwisiak, & Mongin, 1998).
Halogen Bonding in Biochemical Studies In the study of biochemical interactions, this molecule has been used to investigate halogen bonding, a key interaction in many biological systems. He et al. (2020) utilized similar iodo-trifluoromethyl compounds to understand the halogen bonding between specific ligands and enzymes, providing insights into molecular interactions that are crucial in drug design (He et al., 2020).
Development of Pharmaceutical and Agrochemical Agents Compounds related to this compound are being explored for their potential in developing new pharmaceutical and agrochemical agents. The trifluoromethoxy group is particularly interesting due to its biological and pharmacological properties. Feng and Ngai (2016) described a protocol for synthesizing ortho-trifluoromethoxylated aniline derivatives, highlighting the broad applicability of these compounds in the discovery and development of new drugs and functional materials (Feng & Ngai, 2016).
Innovations in Polymer Chemistry In the field of polymer chemistry, hypervalent iodine compounds, closely related to this compound, have been used as initiators for radical polymerization. Han and Tsarevsky (2012) explored the use of these compounds in creating branched and transiently crosslinked polymers, demonstrating their potential in advanced material synthesis (Han & Tsarevsky, 2012).
Safety and Hazards
Properties
IUPAC Name |
1-iodo-2-methyl-4-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3IO/c1-5-4-6(2-3-7(5)12)13-8(9,10)11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLCOLVIMVHKUKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(F)(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382567 |
Source
|
| Record name | 2-Methyl-4-(trifluoromethoxy)iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70382567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
886763-05-9 |
Source
|
| Record name | 2-Methyl-4-(trifluoromethoxy)iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70382567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 886763-05-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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